Cas no 839728-04-0 (Methanone, (2,4-dihydroxyphenyl)[4-(dodecyloxy)-2-hydroxyphenyl]-)

• Product name: Methanone, (2,4-dihydroxyphenyl)[4-(dodecyloxy)-2-hydroxyphenyl]-
• CAS No: 839728-04-0
• MF: C₂₅H₃₄O₅
• MW: 414.53446
• CID: 1818210
• PubChem ID: 23069376

Methanone, (2,4-dihydroxyphenyl)[4-(dodecyloxy)-2-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-dihydroxyphenyl)[4-(dodecyloxy)-2-hydroxyphenyl]-
• (2,4-dihydroxyphenyl)-(4-dodecoxy-2-hydroxyphenyl)methanone
• (2,4-Dihydroxyphenyl)[4-(dodecyloxy)-2-hydroxyphenyl]methanone
• 839728-04-0
• DTXSID60630206
• SCHEMBL4654292

• Inchi： InChI=1S/C25H34O5/c1-2-3-4-5-6-7-8-9-10-11-16-30-20-13-15-22(24(28)18-20)25(29)21-14-12-19(26)17-23(21)27/h12-15,17-18,26-28H,2-11,16H2,1H3
• InChI Key： BOSOAZFYDCUMTB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC1=CC(=C(C=C1)C(=O)C2=C(C=C(C=C2)O)O)O

Computed Properties

• Exact Mass: 414.24062418g/mol
• Monoisotopic Mass: 414.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones